Cas no 703-62-8 (4-fluoro-2-methyl-Quinoline)

4-fluoro-2-methyl-Quinoline structure
4-fluoro-2-methyl-Quinoline structure
Product Name:4-fluoro-2-methyl-Quinoline
CAS No:703-62-8
MF:C10H8FN
MW:161.175625801086
MDL:MFCD18803126
CID:1116312
PubChem ID:10942757
Update Time:2025-04-20

4-fluoro-2-methyl-Quinoline Chemical and Physical Properties

Names and Identifiers

    • 4-fluoro-2-methyl-Quinoline
    • 4-fluoro-2-methylquinoline
    • DTXSID60449138
    • Quinoline, 4-fluoro-2-methyl-
    • 4-fluoroquinaldine
    • SCHEMBL6195465
    • 703-62-8
    • MDL: MFCD18803126
    • Inchi: 1S/C10H8FN/c1-7-6-9(11)8-4-2-3-5-10(8)12-7/h2-6H,1H3
    • InChI Key: IHACCDXTDLQSJM-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)N=C2C=CC=CC2=1

Computed Properties

  • Exact Mass: 161.06414
  • Monoisotopic Mass: 161.064077422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • PSA: 12.89

4-fluoro-2-methyl-Quinoline Pricemore >>

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